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Compound of Interest

Compound Name: 3-Nitropropanol

Cat. No.: B1196422 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Nitropropanol, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Before handling 3-Nitropropanol, it is critical to be aware of its potential hazards. This

substance is harmful if swallowed, causes skin irritation, and can result in serious eye damage.

[1][2] It is also recognized as being toxic to aquatic life.[1] Therefore, always handle this

chemical in a well-ventilated area, and wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves and eye/face protection.[1] An eyewash station and safety

shower should be readily accessible.

Spill Response Protocol
In the event of a 3-Nitropropanol spill, immediate and appropriate action is necessary to

prevent exposure and environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated.[2][3][4]

Control Ignition Sources: Although not always classified as flammable, it is good practice to

remove any potential ignition sources from the spill area.
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Containment: Prevent the spill from entering drains or water courses.[2][3]

Absorb Spill: Use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to contain the spill.[5]

Collect Waste: Carefully sweep or shovel the absorbed material into a suitable, sealable, and

clearly labeled container for disposal.[1][3][4]

Decontaminate: Clean the spill area thoroughly with soap and water.

Step-by-Step Disposal Procedure
The disposal of 3-Nitropropanol must be managed as hazardous waste. Do not dispose of this

chemical down the drain or in regular trash.

Waste Collection:

Collect all waste 3-Nitropropanol, including any contaminated materials (e.g., absorbent

from spills, contaminated PPE), in a designated, leak-proof, and chemically compatible

container.[6][7]

Ensure the container is kept tightly closed except when adding waste to prevent the

release of vapors.[1][7][8]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name, "3-
Nitropropanol".[5][7]

Maintain a log of the contents and approximate quantities added to the container.

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.[1][8]

Follow all institutional and local regulations for the storage of hazardous waste.
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Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through an approved and

licensed waste disposal contractor.[1][8][9]

Provide the waste disposal service with the Safety Data Sheet (SDS) for 3-Nitropropanol.

Empty Container Disposal:

Thoroughly empty and rinse the original 3-Nitropropanol container three times.[10]

Collect the rinsate as hazardous waste and add it to your designated 3-Nitropropanol
waste container.[6][10]

After rinsing, deface or remove the original label and dispose of the container in

accordance with your institution's guidelines for clean, empty chemical containers.[6][10]

Quantitative Data for 3-Nitropropanol
Property Value

Chemical Formula C₃H₇NO₃[9]

Molar Mass 105.09 g/mol [9]

Hazard Statements
H302: Harmful if swallowed. H315: Causes skin

irritation. H318: Causes serious eye damage.

Disposal Code
P501: Dispose of contents/ container to an

approved waste disposal plant.[1][9]

Disposal Workflow Diagram
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Handling 3-Nitropropanol

Generation of Waste
(e.g., unused chemical, contaminated items, empty containers)

Is it a spill?

Follow Spill Response Protocol:
1. Evacuate & Ventilate

2. Contain
3. Absorb

4. Collect in labeled container

Yes

Collect Waste in a
Designated Hazardous

Waste Container

No

Store sealed and labeled
hazardous waste container

in a designated secure area.

Is the original container empty?

Triple rinse container.
Collect rinsate as hazardous waste.

YesNo

Add rinsate to waste

Deface label and dispose of
empty container according to

institutional policy.

Arrange for pickup by an
approved hazardous waste

disposal company.

Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Nitropropanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1196422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

